4-(dimethylamino)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C21H23N3OS/c1-14-7-5-6-8-18(14)21-23-15(2)19(26-21)13-22-20(25)16-9-11-17(12-10-16)24(3)4/h5-12H,13H2,1-4H3,(H,22,25)
• InChI Key: CPDGNZZYCSHGRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)C3=CC=C(C=C3)N(C)C)C
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

4-(dimethylamino)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzamide, also known as DMAT, is a small molecule inhibitor that has gained attention in the scientific community due to its potential use in cancer research. DMAT has been shown to inhibit the activity of several kinases, including the heat shock protein 90 (Hsp90) and casein kinase 2 (CK2), which are involved in cell growth and survival pathways. In

Scientific Research Applications

Corrosion Inhibition

Research has demonstrated the effectiveness of benzothiazole derivatives in inhibiting corrosion of carbon steel in acidic environments. These compounds, closely related to the chemical structure of 4-(dimethylamino)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzamide, offer superior stability and efficiency in protecting steel surfaces against corrosion, suggesting their utility in industrial applications where corrosion resistance is crucial (Hu et al., 2016).

Molecular Imaging

Another application area is in the development of radiolabeled compounds for positron emission tomography (PET) imaging. A study involving thiazole derivatives synthesized for PET imaging of metabotropic glutamate receptor 1 in the brain highlights the potential of such chemicals in neuroimaging and the study of neurological disorders. This research indicates the importance of thiazole derivatives, similar to the compound , in creating diagnostic tools for brain imaging (Fujinaga et al., 2012).

Synthesis of Novel Compounds

Thiazole derivatives serve as key intermediates in synthesizing a wide range of compounds with potential therapeutic applications. For instance, studies have explored the synthesis of benzamide nonsteroidal anti-inflammatory drugs based on thiazole and thiazoline, demonstrating the role of thiazole derivatives in developing new anti-inflammatory agents (Lynch et al., 2006). Additionally, research on the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines reveals the cytotoxic activity of these compounds against various cancer cell lines, underscoring the potential of thiazole-based molecules in cancer therapy (Deady et al., 2003).